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Compound of Interest

Compound Name: 2-Chlorocrotonaldehyde

CAS No.: 25129-61-7

Cat. No.: B1238087 Get Quote

Part 1: Executive Safety Directive
2-Chlorocrotonaldehyde (CCA) is not a standard organic solvent; it is a highly reactive,

bifunctional electrophile (containing both aldehyde and vinyl chloride motifs).[1] It poses a

triple-threat hazard: high acute toxicity, corrosivity, and flammability.[1]

Unlike simple aldehydes, CCA must be managed as a Halogenated Organic waste. Improper

commingling with strong oxidizers or bases can lead to runaway polymerization or toxic gas

evolution.

Critical Prohibition:

NEVER dispose of CCA down the sanitary sewer.

NEVER mix CCA with oxidizing acids (Nitric, Chromic) or bleach (Sodium Hypochlorite).

Part 2: Chemical Profile & Hazard Identification[2][3]
Effective disposal requires accurate waste characterization. Use the data below to complete

your hazardous waste tags.
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Parameter Specification Operational Implication

CAS Number
53175-28-3 (Z-isomer: 25129-

61-7)

Unique identifier for waste

manifests.[1][2]

Molecular Formula C₄H₅ClO
Chlorinated unsaturated

aldehyde.[2]

Physical State Colorless to pale yellow liquid

Lachrymator: Induces

tears/respiratory distress

immediately upon exposure.[2]

Flash Point ~43–50°C (Estimated)
Classifies as Flammable Liquid

(Cat 3).[1][2]

UN Number (Transport) UN 2924 or UN 2920

Likely classified as Flammable

Liquid, Corrosive, N.O.S.[1][2]

Check specific SDS.[3]

Waste Stream Halogenated Organic

Must be segregated from non-

halogenated solvents to

prevent incinerator corrosion

issues.[2]

Key Incompatibilities
Strong Oxidizers, Bases,

Reducing Agents

Risk: Exothermic

polymerization or evolution of

toxic chloride gases.[2]

Part 3: Waste Segregation & Packaging Protocol
The Primary Waste Stream: "Halogenated Organic"
CCA must be disposed of via high-temperature incineration at a licensed facility.[1] In the

laboratory, your primary goal is safe packaging, not chemical destruction (unless cleaning

glassware).

Container Selection: Use High-Density Polyethylene (HDPE) or glass carboys. Avoid metal

containers due to potential acidity/corrosivity.

Segregation:
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DO: Commingle with Methylene Chloride, Chloroform, or Dichloroethane waste.

DO NOT: Commingle with Acetone, Methanol, or non-halogenated streams (increases

disposal cost and violates segregation protocols).

DO NOT: Commingle with aqueous acidic or basic waste.[3][4]

Labeling Requirements
Attach a hazardous waste tag before the first drop enters the container.[5]

Constituents: Write "2-Chlorocrotonaldehyde" clearly. Do not use abbreviations.

Hazard Checkboxes: [x] Flammable, [x] Toxic, [x] Corrosive, [x] Halogenated.[1]

Part 4: Decontamination & Spill Response Protocols
While bulk waste is packed for pickup, residual CCA on glassware or small spills must be

chemically quenched to lower volatility and toxicity before disposal.

The "Bisulfite Quench" Method (Glassware & Residues)
Why this works: Sodium bisulfite forms a water-soluble bisulfite adduct with the aldehyde,

significantly reducing its vapor pressure (volatility) and reactivity.

Reagents:

Sodium Bisulfite (

) saturated solution.

pH paper.

Step-by-Step Procedure:

PPE: Wear butyl rubber gloves (CCA penetrates latex/nitrile), chemical splash goggles, and

work inside a fume hood.[1]

Dilution: Dilute the CCA residue with a small amount of isopropanol if it is viscous.
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Quenching: Slowly add saturated Sodium Bisulfite solution to the residue.

Observation: A mild exotherm may occur.

Verification: Stir for 10–15 minutes. The pungent, lachrymatory odor should dissipate.

Disposal: The resulting aqueous mixture contains chlorinated organics. Do not pour down

the drain. Pour this mixture into the Halogenated Waste carboy.

Part 5: Decision Logic & Workflow
The following diagram outlines the decision-making process for handling 2-
Chlorocrotonaldehyde in various laboratory scenarios.
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Caption: Decision tree for segregating bulk waste versus managing spills and cleaning

residues. Note that even quenched residues must eventually enter the hazardous waste

stream.

Part 6: References & Regulatory Grounding[1][8]
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 5355510, (2Z)-2-Chlorobut-2-enal. Retrieved from [Link]

Relevance: Verification of GHS classifications (Flammable, Toxic, Corrosive) and physical

properties.[1]

Relevance: Provides baseline segregation data for chlorinated aldehydes and emergency

isolation distances.

Princeton University EHS.Laboratory Waste Disposal Guide: Halogenated Solvents.

Retrieved from [Link][1]

Relevance: Standard operating procedure for segregating halogenated vs. non-

halogenated organic waste streams.[4]

Relevance: Establishes baseline toxicity (LD50) and flammability data for the

crotonaldehyde class.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 2-
Chlorocrotonaldehyde[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238087#2-chlorocrotonaldehyde-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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